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Compound of Interest

Compound Name: HS80

Cat. No.: B1244188

For Researchers, Scientists, and Drug Development Professionals

Introduction

HS80 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the de
novo biosynthesis of fatty acids. As an enantiomer of the thiophenopyrimidine compound
Fasnall, HS80 offers a valuable tool for investigating the role of FASN in various physiological
and pathological processes, particularly in cancer metabolism. Elevated FASN expression is a
hallmark of many cancers, making it an attractive target for therapeutic development. These
application notes provide detailed protocols for the preparation and storage of HS80 solutions
for in vitro experimental use, along with an overview of its mechanism of action.

Data Presentation

Table 1: Quantitative Data for HS80

Parameter Value Cell Line Reference
ICso 7.13 puM BT474 [1]
Molecular Weight 338.47 g/mol N/A [2]

Formula C19H22N4S N/A [2]

CAS Number 2138838-57-8 N/A
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Experimental Protocols
Protocol 1: Preparation of a 10 mM HS80 Stock Solution
in DMSO

This protocol describes the preparation of a concentrated stock solution of HS80, which can be
further diluted to working concentrations for various in vitro assays.

Materials:

HS80 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

o Equilibrate HS80 to Room Temperature: Before opening, allow the vial of HS80 powder to
equilibrate to room temperature for at least 20-30 minutes. This prevents the condensation of
moisture, which can affect the stability of the compound.

o Weigh HS80 Powder: In a sterile environment (e.g., a laminar flow hood), carefully weigh the
desired amount of HS80 powder using a calibrated analytical balance. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 0.33847 mg of HS80.

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed HS80
powder. For a 10 mM stock, if you weighed 0.33847 mg, add 100 pL of DMSO.

o Ensure Complete Dissolution: Vortex the solution gently until the HS80 powder is completely
dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.
Visually inspect the solution to ensure there are no visible particles.
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 Aliquot for Storage: Dispense the 10 mM HS80 stock solution into smaller, single-use
aliquots in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the
stock solution is subjected to.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the HS80 DMSO stock solution into an agqueous medium,
such as cell culture medium or phosphate-buffered saline (PBS), for use in experiments.

Materials:

e 10 mM HS80 stock solution in DMSO
« Sterile cell culture medium or PBS
 Sterile pipette tips and tubes
Procedure:

o Determine Final Concentration: Decide on the final concentration of HS80 required for your
experiment.

o Serial Dilution (Recommended): To avoid precipitation of the hydrophobic compound in the
agqueous medium, it is recommended to perform serial dilutions of the DMSO stock solution
in DMSO first, before the final dilution into the aqueous buffer.

 Final Dilution: Add the appropriate volume of the HS80 stock solution (or a diluted DMSO
stock) to the pre-warmed cell culture medium or buffer. For example, to prepare 1 mL of a 10
UM working solution from a 10 mM stock, add 1 pL of the stock solution to 999 uL of the
medium.

e Mix Thoroughly: Gently mix the working solution by pipetting up and down or by gentle
inversion. Avoid vigorous vortexing, which can cause shearing of cellular components if they
are present.
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e DMSO Concentration Control: Crucially, ensure that the final concentration of DMSO in the
working solution is kept to a minimum, typically below 0.5%, to avoid solvent-induced cellular
toxicity.[1] Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.

Protocol 3: Storage and Stability of HS80 Solutions

Proper storage is critical to maintain the activity of HS80.

o Powder: Store the solid HS80 compound at -20°C for long-term storage (up to 3 years). For
shorter periods, it can be stored at 4°C (up to 2 years).

e Stock Solution in DMSO: Store the 10 mM stock solution in single-use aliquots at -80°C for
up to 6 months or at -20°C for up to 1 month.[3]

e Working Solutions: It is highly recommended to prepare fresh working solutions in aqueous
media for each experiment. Avoid storing HS80 in aqueous solutions for extended periods,
as its stability may be compromised.

Important Considerations:

o Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the DMSO stock
solution can lead to degradation of the compound. Using single-use aliquots is the best
practice.

e Protect from Light: While not explicitly stated for HS80, it is good practice to protect stock
solutions of organic compounds from prolonged exposure to light.

Mandatory Visualizations
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Caption: FASN signaling pathway and the inhibitory action of HS80.
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Caption: General experimental workflow for using HS80 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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